4-Bromo-2-nitro-1-(trifluoromethyl)benzene
Overview
Description
4-Bromo-2-nitro-1-(trifluoromethyl)benzene, or 4-BN-TMB, is an organic compound used in the synthesis of various compounds in the chemical industry. 4-BN-TMB is a versatile reagent, due to its ability to react with a variety of substrates. It is widely used in the chemical industry for the synthesis of pharmaceuticals, dyes, and other organic compounds. In addition, 4-BN-TMB is used in the synthesis of biologically active compounds, such as hormones and antibiotics.
Scientific Research Applications
Synthesis and Chemical Properties
Amination and Synthesis of Benzimidazoles
4-Bromo-2-nitro-1-(trifluoromethyl)benzene, through processes like direct amination, serves as a precursor in the synthesis of benzimidazoles, quinoxalines, and benzotriazoles, which are significant in pharmaceutical and chemical research (Pastýříková et al., 2012).
Capillary Gas Chromatography
Its isomers, such as 1-(2-bromo-ethoxy)-4-nitro-benzene, are utilized in capillary gas chromatography for the separation and determination of position isomers, demonstrating its role in analytical chemistry (Qin, 2005).
Generation of Arynes
It's used in the generation of arynes, intermediates in organic synthesis, indicating its application in the synthesis of complex organic molecules like naphthalenes (Schlosser & Castagnetti, 2001).
Conformational Analysis
The conformational analysis of its derivatives in solution contributes to understanding molecular structures, which is essential in materials science and pharmaceutical research (Chachkov et al., 2008).
Applications in Material Science
Luminescent Covalent-Organic Polymers
Derivatives of this compound are used in the synthesis of luminescent covalent-organic polymers, highlighting its role in the development of new materials for detecting explosives and small organic molecules (Xiang & Cao, 2012).
Spectroscopic Investigation
The compound and its analogs are subjects of extensive spectroscopic investigations, useful in developing new materials with specific electronic and photonic properties (Saravanan, Balachandran, & Viswanathan, 2014).
Biomedical Research
Antitumor Agents
Some derivatives of this compound have been investigated as potential antitumor agents, demonstrating its significance in medicinal chemistry (Cimbora-Zovko et al., 2011).
Corrosion Inhibition
Triazole Schiff bases derived from this compound have been studied as corrosion inhibitors for mild steel in acid media, indicating its potential application in industrial maintenance (Chaitra, Mohana, & Tandon, 2015).
Safety and Hazards
Properties
IUPAC Name |
4-bromo-2-nitro-1-(trifluoromethyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrF3NO2/c8-4-1-2-5(7(9,10)11)6(3-4)12(13)14/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WPDWGHAFCXNYDI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)[N+](=O)[O-])C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrF3NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00593200 |
Source
|
| Record name | 4-Bromo-2-nitro-1-(trifluoromethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00593200 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.00 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
251115-21-6 |
Source
|
| Record name | 4-Bromo-2-nitro-1-(trifluoromethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00593200 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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